(3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone

• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: (3,4-dimethoxyphenyl)-[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H26N2O3/c1-15-5-7-18(16(2)13-15)22-9-11-23(12-10-22)21(24)17-6-8-19(25-3)20(14-17)26-4/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: SXXIAENMNTXNEU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=C(C=C3)OC)OC)C

Description

(3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone, also known as UMB 425, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic properties.

Mechanism of Action

(3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 is believed to exert its therapeutic effects through its interaction with the serotonin and dopamine neurotransmitter systems in the brain. Specifically, (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine transporter blocker, which leads to an increase in the levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
(3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 has been found to have a positive effect on various biochemical and physiological parameters in animal models. For instance, (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. In addition, (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 has been found to decrease the levels of corticosterone, a hormone that is released in response to stress.

Advantages and Limitations for Lab Experiments

One of the advantages of (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 is its high selectivity for the serotonin and dopamine transporters, which makes it a useful tool for studying the role of these neurotransmitter systems in various physiological and pathological conditions. However, one of the limitations of (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 is its relatively low potency compared to other SSRIs, which may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions for the study of (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425. One area of interest is the potential use of (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 in the treatment of substance abuse disorders, particularly cocaine addiction. Another area of interest is the development of more potent analogs of (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 that may have greater therapeutic efficacy. Finally, further studies are needed to fully understand the mechanism of action of (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 and its potential role in the treatment of various psychiatric and neurological disorders.

Synthesis Methods

(3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 can be synthesized through a multistep process involving the reaction of (3,4-dimethoxyphenyl)acetonitrile with 2,4-dimethylphenylpiperazine in the presence of a reducing agent and a palladium catalyst. The resulting product is then purified through column chromatography to obtain (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 in its pure form.

Scientific Research Applications

(3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 has been studied for its potential therapeutic effects in various medical conditions, including depression, anxiety, and substance abuse disorders. In preclinical studies, (3,4-Dimethoxyphenyl)[4-(2,4-dimethylphenyl)piperazin-1-yl]methanone 425 has shown to have antidepressant-like effects in animal models of depression and has also been found to reduce drug-seeking behavior in rats trained to self-administer cocaine.